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Compound of Interest

Compound Name: Ceramide 7

CAS No.: 873802-45-0

Cat. No.: B12742535

Get Quote

A Note on "Ceramide 7": Scientific literature predominantly characterizes ceramides by the

length of their N-acyl chain, denoted as C_X_-ceramide, where 'X' represents the number of

carbon atoms. The term "Ceramide 7" or "C7-ceramide" is not a standard nomenclature for a

naturally occurring or widely studied ceramide species in the context of cellular signaling.

Therefore, this guide will focus on a well-characterized, cell-permeable, short-chain ceramide

analog, C6-ceramide (N-hexanoyl-D-erythro-sphingosine), as a representative molecule to

explore the intricate signaling cascades by which ceramides regulate cellular proliferation.

Abstract
Ceramides are bioactive sphingolipids that play a pivotal role in the regulation of various

cellular processes, including proliferation, growth arrest, and apoptosis.[1] Dysregulation of

ceramide metabolism is frequently observed in cancer, where low ceramide levels are often

associated with uncontrolled cell growth and survival.[2] This technical guide provides a

comprehensive overview of the signaling cascades initiated by the cell-permeable C6-

ceramide, leading to the inhibition of cellular proliferation. We will delve into the key molecular

pathways, present quantitative data on its effects on various cancer cell lines, provide detailed
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experimental protocols for its study, and visualize the complex signaling networks and

experimental workflows.

C6-Ceramide Signaling Cascades in Cellular
Proliferation
C6-ceramide exerts its anti-proliferative effects by modulating a network of interconnected

signaling pathways. The primary mechanisms involve the inhibition of pro-survival signals and

the activation of stress-response and cell cycle arrest pathways.

Inhibition of the PI3K/Akt/mTOR Pathway
The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway

is a central regulator of cell growth and proliferation. C6-ceramide has been shown to inhibit

this pathway at multiple levels:

Activation of Protein Phosphatase 2A (PP2A): C6-ceramide can activate PP2A, a

serine/threonine phosphatase.[3] Activated PP2A directly dephosphorylates and inactivates

Akt, a key kinase in the PI3K pathway.[4]

Inhibition of Akt Phosphorylation: By promoting dephosphorylation, C6-ceramide reduces the

levels of phosphorylated (active) Akt at key residues such as Serine 473.[4]

Downregulation of mTORC1 Signaling: The inhibition of Akt leads to the subsequent

inactivation of mTOR Complex 1 (mTORC1), a critical downstream effector that promotes

protein synthesis and cell growth.[5]

Activation of Stress-Activated Protein Kinases (SAPKs)
C6-ceramide is a known inducer of cellular stress, leading to the activation of the c-Jun N-

terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways.[6][7]

JNK Activation: C6-ceramide treatment leads to the phosphorylation and activation of JNK.

[6] Activated JNK can phosphorylate various downstream targets, including transcription

factors like c-Jun, which can contribute to both apoptosis and cell cycle arrest.[2]
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p38 MAPK Activation: Similar to JNK, p38 MAPK is activated in response to C6-ceramide-

induced stress.[7] The p38 pathway is involved in a variety of cellular responses, including

inflammation, apoptosis, and cell cycle arrest.

Induction of Cell Cycle Arrest
C6-ceramide can halt the progression of the cell cycle, primarily at the G0/G1 phase.[8][9] This

arrest prevents cells from entering the S phase, during which DNA replication occurs.

Modulation of Cell Cycle Regulators: The mechanism of cell cycle arrest involves the altered

expression and activity of key regulatory proteins. For instance, C2-ceramide, a similar short-

chain ceramide, has been shown to up-regulate the expression of the cyclin-dependent

kinase inhibitor p21 and down-regulate cyclin D1.[3]

Quantitative Data on the Effects of C6-Ceramide
The anti-proliferative effects of C6-ceramide are dose-dependent and vary among different cell

lines. The following tables summarize key quantitative data from published studies.

Table 1: IC50 Values of C6-Ceramide in Various Cancer Cell Lines

Cell Line Cancer Type IC50 (µM)
Incubation
Time (h)

Reference

C6 Glioma 32.7 24 [8]

K562

Chronic

Myelogenous

Leukemia

27.90 Not Specified [3]

CaOV3 Ovarian Cancer
51.2 (in presence

of TSA)
48 [10]

MCF-7 Breast Cancer >50 24 [8]

Table 2: Effect of C6-Ceramide on Cell Viability
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Cell Line
Concentration
(µM)

Incubation
Time (h)

% Cell Viability Reference

Kupffer Cells 20 2 ~90% [11]

Kupffer Cells 30 2 ~51% [11]

MyLa 25 24 43% [12]

HuT78 25 24 36.1% [12]

HaCaT 25 24 62.5% [12]

Primary

Keratinocytes
25 24 71.2% [12]

Table 3: Effect of C2-Ceramide on Cell Cycle Distribution in Bel7402 Cells

C2-Ceramide (µmol/L) % Cells in G1 Phase

0 35.3 ± 0.7

5 36.8 ± 1.2

15 43.9 ± 1.2

30 57.2 ± 0.6

60 76.2 ± 1.3

Data from a study on C2-ceramide, a

structurally similar short-chain ceramide.[3]

Experimental Protocols
This section provides detailed methodologies for key experiments used to investigate the

effects of C6-ceramide on cellular proliferation.

Cell Viability Assay (MTT Assay)
This protocol is for determining cell viability based on the metabolic activity of cells.[13][14]
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Materials:

Cells of interest

96-well culture plates

Complete culture medium

C6-ceramide stock solution (in DMSO or ethanol)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Microplate reader

Procedure:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Prepare serial dilutions of C6-ceramide in complete culture medium from the stock solution.

Remove the medium from the wells and replace it with the medium containing different

concentrations of C6-ceramide. Include a vehicle control (medium with the same

concentration of DMSO or ethanol as the highest C6-ceramide concentration).

Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2

incubator.

After the incubation period, add 10 µL of MTT solution to each well.

Incubate the plate for 2-4 hours at 37°C to allow the formation of formazan crystals.

Carefully remove the medium and add 100 µL of solubilization solution to each well to

dissolve the formazan crystals.
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Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control.

Cell Cycle Analysis by Flow Cytometry
This protocol is for analyzing the distribution of cells in different phases of the cell cycle.[15][16]

Materials:

Cells of interest

6-well culture plates

Complete culture medium

C6-ceramide

Phosphate-Buffered Saline (PBS)

70% cold ethanol

RNase A solution (100 µg/mL)

Propidium Iodide (PI) staining solution (50 µg/mL in PBS)

Flow cytometer

Procedure:

Seed cells in 6-well plates and treat with the desired concentrations of C6-ceramide for the

specified duration.

Harvest the cells by trypsinization and centrifugation.

Wash the cell pellet with ice-cold PBS.

Fix the cells by resuspending the pellet in ice-cold 70% ethanol and incubating for at least 2

hours at -20°C.
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Wash the fixed cells with PBS to remove the ethanol.

Resuspend the cell pellet in a solution containing RNase A and incubate at 37°C for 30

minutes to degrade RNA.

Add PI staining solution to the cells and incubate in the dark for 15-30 minutes at room

temperature.

Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the

PI fluorescence intensity.

Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M

phases of the cell cycle.

Western Blot Analysis of Akt Phosphorylation
This protocol is for detecting the phosphorylation status of Akt.[17][18][19]

Materials:

Cells of interest

C6-ceramide

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

Protein assay kit (e.g., BCA)

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies (anti-phospho-Akt Ser473 and anti-total Akt)

HRP-conjugated secondary antibody

Chemiluminescent substrate
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Imaging system

Procedure:

Treat cells with C6-ceramide for the desired time.

Lyse the cells in ice-cold lysis buffer.

Determine the protein concentration of the lysates using a protein assay.

Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane in blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at

4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour

at room temperature.

Detect the signal using a chemiluminescent substrate and an imaging system.

To normalize for protein loading, the membrane can be stripped and re-probed with an

antibody against total Akt.
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Caption: C6-Ceramide Signaling Pathways in Cellular Proliferation.

Experimental Workflow
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Caption: Experimental Workflow for Studying C6-Ceramide Effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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